Cas no 71774-10-2 (12(S)-HPETE)

12(S)-HPETE (12(S)-Hydroperoxyeicosatetraenoic acid) is a lipid-derived signaling molecule formed through the oxidation of arachidonic acid by 12-lipoxygenase (12-LOX). It serves as a key intermediate in eicosanoid biosynthesis, playing a critical role in inflammatory and immune responses. This hydroperoxide is a precursor for bioactive metabolites such as 12(S)-HETE and hepoxilins, which regulate cellular processes including platelet aggregation, vascular tone, and leukocyte activation. Its specificity and reactivity make it valuable for studying lipid peroxidation pathways and LOX-mediated signaling in physiological and pathological contexts. Researchers utilize 12(S)-HPETE to investigate its involvement in oxidative stress, inflammation, and related disease mechanisms. High-purity preparations ensure reliable experimental reproducibility in biochemical and pharmacological studies.

12(S)-HPETE structure

Product Name:12(S)-HPETE

CAS No:71774-10-2

MF:C₂₀H₃₂O₄

MW:336.465686798096

CID:548444

PubChem ID:5280892

Update Time:2025-05-27

12(S)-HPETE Chemical and Physical Properties

Names and Identifiers

- 5,8,10,14-Eicosatetraenoicacid, 12-hydroperoxy-, (5Z,8Z,10E,12S,14Z)-
- (12S)-12-hydroperoxyicosa-5,8,10,14-tetraenoic acid
- 12(S)-HpETE
- 12(S)-HpETE Lipid Maps MS Standard
- AC1LCV3S
- CBiol_001803
- CTK2H5637
- KBio2_000041
- KBio2_002609
- KBio2_005177
- KBio3_000081
- KBio3_000082
- KBioGR_000041
- KBioSS_000041
- HY-113443
- 12(S)-Hydroperoxy-5Z,8Z,10E,14Z-eicosatetraenoic acid
- 12-Hydroperoxyeicosatetraenoic acid
- 71774-10-2
- 54G1W9LPV0
- 12-Hydroperoxyicosatetraenoate
- 12S-HpETE
- (5Z,8Z,10E,12S,14Z)-12-hydroperoxyicosa-5,8,10,14-tetraenoic acid
- CS-0059562
- HMS3402C03
- 12-Hydroperoxyicosatetraenoic acid
- HMS1791C03
- 12-Hydroperoxyarachidonic acid, (S)-
- (S)-12-hpete
- 12S-hydroperoxy-5Z,8Z,10E,14Z-eicosatetraenoic acid
- 5,8,10,14-Eicosatetraenoic acid, 12-hydroperoxy-, (5Z,8Z,10E,12S,14Z)-)-
- HMS1989C03
- LMFA03060013
- IDI1_033791
- C05965
- omega-9 Hpaa
- NCGC00161250-01
- 12-(S)-HPETE
- (5Z,8Z,10E,12S,14Z)-12-Hydroperoxy-5,8,10,14-eicosatetraenoic acid
- 12-Hpete, (S)-
- AKOS040756145
- SR-01000946956-1
- PD018246
- UNII-54G1W9LPV0
- 12-Oohete
- (5Z,8Z,10E,14Z)-(12S)-12-Hydroperoxyicosa-5,8,10,14-tetraenoic acid
- (5Z,8Z,10E,14Z)-(12S)-12-Hydroperoxyicosa-5,8,10,14-tetraenoate
- omega-9-Hydroperoxyarachidonic acid
- BSPBio_001321
- CHEMBL1447811
- 12-Hydroperoxyeicosatetraenoate
- 12-Hpete
- BML1-C05
- GTPL2481
- SR-01000946956
- NCGC00161250-03
- 12-hydroxy-5,8,10,14 eicosatetraenoic acid
- SCHEMBL904542
- Q27070764
- HMS1361C03
- 12(S)-HpETE Lipid Maps(R) MS Standard
- CHEBI:15626
- 12-(S)-hydroperoxyeicosatetraenoic acid
- NCGC00161250-02
- (S,5Z,8Z,10E,14Z)-12-hydroperoxyicosa-5,8,10,14-tetraenoic acid
- 12(S)-HPETE
- Inchi： 1S/C20H32O4/c1-2-3-4-5-10-13-16-19(24-23)17-14-11-8-6-7-9-12-15-18-20(21)22/h7-11,13-14,17,19,23H,2-6,12,15-16,18H2,1H3,(H,21,22)/b9-7-,11-8-,13-10-,17-14+/t19-/m0/s1
- InChI Key： ZIOZYRSDNLNNNJ-LQWMCKPYSA-N
- SMILES： O([C@H](/C=C/C=C\C/C=C\CCCC(=O)O)C/C=C\CCCCC)O

Computed Properties

Exact Mass: 336.23000
Monoisotopic Mass: 336.23005950g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 15
Complexity: 408
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 4
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 5.2
Topological Polar Surface Area: 66.8Å²

Experimental Properties

Color/Form: Not available
Density: 1.0±0.1 g/cm3
Melting Point: Not available
Boiling Point: 518.0±50.0 °C at 760 mmHg
Flash Point: 175.6±23.6 °C
PSA: 66.76000
LogP: 5.68480
Solubility: Not available
Vapor Pressure: 0.0±3.1 mmHg at 25°C

12(S)-HPETE Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

12(S)-HPETE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H456410-50μg	12(S)-HPETE	71774-10-2		50μg	$ 287.00	2023-04-15
TRC	H456410-100μg	12(S)-HPETE	71774-10-2		100μg	$ 460.00	2023-04-15
Larodan	12-2046-39-100ug	12(S)-hydroperoxy-5(Z),8(Z),10(E),14(Z)-eicosatetraenoic acid	71774-10-2	>98%	100ug	€615.00	2023-09-19
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci66486-25ug	12(S)-HpETE	71774-10-2	98%	25ug	￥1496.00	2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci66486-50ug	12(S)-HpETE	71774-10-2	98%	50ug	￥2735.00	2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci66486-100ug	12(S)-HpETE	71774-10-2	98%	100ug	￥5197.00	2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci66486-250ug	12(S)-HpETE	71774-10-2	98%	250ug	￥11112.00	2023-09-08
SHENG KE LU SI SHENG WU JI SHU	sc-200961A-25 µg	12(S)-HPETE,	71774-10-2	≥98%	25µg	￥1,128.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-200961-50 µg	12(S)-HPETE,	71774-10-2	≥98%	50µg	￥1,918.00	2023-07-11
TRC	H456410-50µg	12(S)-HPETE	71774-10-2		50µg	$287.00	2023-05-18